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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive overview of the chemical structure and available data for the

compound identified as Dioxicol. The information is compiled from publicly accessible chemical databases.

It is intended to serve as a foundational resource for researchers and professionals in the fields of chemistry

and drug development.

Introduction
Dioxicol is a chemical entity registered in the PubChem database with the unique identifier CID 3083070.[1]

While a chemical structure has been assigned to this compound, it is important to note that, at the time of

this report, there is a notable absence of published literature detailing its synthesis, experimental analysis,

or biological activity. This guide, therefore, focuses on presenting the core structural and computed chemical

data available for Dioxicol.

Chemical Structure and Identification
The fundamental identification and structural information for Dioxicol are cataloged in the PubChem

database.[1]

PubChem CID: 3083070

Molecular Formula: C₃₀H₄₀N₆O₇

The 2D chemical structure of Dioxicol is depicted below:
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Caption: 2D molecular structure of Dioxicol.

The canonical SMILES (Simplified Molecular-Input Line-Entry System) string, which provides a linear

representation of the molecule's structure, is as follows:

CCC(C)C1C(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)O1)C(C)C)C)C(C)C)C(C)C)C(=O)N(C(C=C)C)C(=O)N(C)C

The IUPAC (International Union of Pure and Applied Chemistry) name for Dioxicol is:

10,17-diisopropyl-4,7,12,15,18-pentamethyl-3,6,9,11,14,17-hexaoxo-1-oxa-5,8,13,16-

tetraazacyclooctadecane-2-carboxylic acid

Physicochemical Properties
Quantitative data for Dioxicol is limited to computed properties derived from its chemical structure. These

properties are valuable for theoretical modeling and initial assessment. A summary of these computed

properties is provided in the table below.
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Property Value Source

Molecular Weight 588.7 g/mol PubChem

XLogP3 2.4 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor Count 9 PubChem

Rotatable Bond Count 8 PubChem

Exact Mass 588.290748 g/mol PubChem

Monoisotopic Mass 588.290748 g/mol PubChem

Topological Polar Surface Area 185 Å² PubChem

Heavy Atom Count 43 PubChem

Formal Charge 0 PubChem

Complexity 1270 PubChem

Isotope Atom Count 0 PubChem

Defined Atom Stereocenter Count 0 PubChem

Undefined Atom Stereocenter

Count
6 PubChem

Defined Bond Stereocenter Count 0 PubChem

Undefined Bond Stereocenter

Count
0 PubChem

Covalently-Bonded Unit Count 1 PubChem

Compound Is Canonicalized Yes PubChem

Experimental Data
A thorough search of scientific literature and patent databases did not yield any specific experimental

protocols for the synthesis or analysis of Dioxicol. Similarly, no peer-reviewed studies detailing its biological

activity, mechanism of action, or associated signaling pathways were found. The absence of this information

suggests that Dioxicol may be a novel or largely uninvestigated compound.

Logical Relationships and Workflows
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Due to the lack of experimental data on Dioxicol's biological effects, it is not possible to construct diagrams

of signaling pathways or experimental workflows directly related to this compound.

However, for illustrative purposes, a generalized workflow for the initial investigation of a novel chemical

compound is presented below. This diagram outlines the logical progression from compound identification to

initial biological screening.

Caption: A logical workflow for the initial investigation of a novel chemical compound.

Conclusion
Dioxicol is a defined chemical structure within the PubChem database, characterized by the molecular

formula C₃₀H₄₀N₆O₇. While its structural and computed physicochemical properties are available, there is

currently no public domain information regarding its synthesis, experimental validation, or biological function.

This presents an opportunity for original research to explore the properties and potential applications of this

compound. Future investigations would need to begin with the development of a synthetic route, followed by

rigorous analytical characterization and a systematic evaluation of its biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to

drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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